Cas no 2172311-20-3 (3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172311-20-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6023285
• PubChem ID: 165542761
• Update Time: 2025-05-21

3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid
• 3-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]pyrrolidine-3-carboxylic acid
• EN300-1506818
• 2172311-20-3

• Inchi： 1S/C27H32N2O5/c1-4-26(3,23(30)29-15-14-27(5-2,17-29)24(31)32)28-25(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,22H,4-5,14-17H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： FSAGHFGHMQDAIC-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(C(C)(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpyrrolidine-3-carboxylic acid

3-Ethyl-1-(9H-fluoren-9-yl)methoxycarbonyl)amino)-2-methylbutanoylpyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound 3-Ethyl-1-(9H-fluoren-9-yl)methoxycarbonyl)amino)-2-methylbutanoylpyrrolidine-3-carboxylic Acid (CAS No. 2172311-20-3) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a pyrrolidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and several alkyl substituents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the chemical reactivity and stability of the molecule.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. For instance, researchers have explored the use of Fmoc-containing compounds in creating biocompatible polymers and nanoparticles. These materials exhibit excellent biodegradability and can be tailored to deliver therapeutic agents with high precision. The pyrrolidine ring, a five-membered nitrogen-containing structure, contributes to the molecule's flexibility and ability to form hydrogen bonds, making it ideal for applications in drug design.

The synthesis of 3-Ethyl-1-(9H-fluoren-9-yl)methoxycarbonyl)amino)-2-methylbutanoylpyrrolidine-3-carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the Fmoc group via nucleophilic substitution. The use of microwave-assisted synthesis has been reported to significantly accelerate this process while maintaining high yields and purity levels.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The Fmoc group serves as an excellent protecting group during peptide synthesis, enabling precise control over the assembly of complex peptide sequences. Recent advancements in solid-phase peptide synthesis (SPPS) have further enhanced the efficiency of incorporating this compound into larger biomolecules, paving the way for novel therapeutic agents.

In addition to its role in drug development, this compound has also been investigated for its potential in materials science. Its unique combination of hydrophilic and hydrophobic groups makes it an ideal candidate for designing amphiphilic polymers. These polymers can self-assemble into nanostructures such as micelles and vesicles, which are highly sought after in drug delivery systems due to their ability to encapsulate both hydrophilic and hydrophobic drugs.

Recent research has also focused on understanding the biodegradation pathways of this compound. Studies conducted under simulated physiological conditions have shown that the Fmoc group is efficiently cleaved by enzymatic hydrolysis, leading to the release of biocompatible degradation products. This property is particularly advantageous for applications where controlled release mechanisms are required.

Furthermore, computational modeling techniques have been employed to predict the physical and chemical properties of this compound. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological membranes. These findings are critical for optimizing its performance in drug delivery systems and other biomedical applications.

In conclusion, 3-Ethyl-1-(9H-fluoren-9-yl)methoxycarbonyl)amino)-2-methylbutanoylpyrrolidine-3-carboxylic Acid (CAS No. 2172311-20-3) is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation biomaterials and therapeutic agents.